2-(6-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(3-methoxypropyl)acetamide

• IUPAC Name: 2-[6-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-5-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl]-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C21H20ClN5O4S/c1-12-16-20(24-11-27(21(16)29)10-15(28)23-8-5-9-30-2)32-17(12)19-25-18(26-31-19)13-6-3-4-7-14(13)22/h3-4,6-7,11H,5,8-10H2,1-2H3,(H,23,28)
• InChI Key: UHTFGJGGBBFJEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)NCCCOC)C3=NC(=NO3)C4=CC=CC=C4Cl
• Molecular Formula: C21H20ClN5O4S
• Molecular Weight: 473.9 g/mol

Description

2-(6-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(3-methoxypropyl)acetamide is a useful research compound. Its molecular formula is C21H20ClN5O4S and its molecular weight is 473.93. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

• A compound synthesized through the condensation of 3-methoxybenzoic acid with an intermediate derived from methyl 3-aminothiophene-2-carboxylate demonstrated significant inhibition against human colon cancer, lung adenocarcinoma, and gastric cancer cell lines, showing promising anticancer activity. This suggests that derivatives of thieno[2,3-d]pyrimidin might have potential applications in cancer research (Huang et al., 2020).

Photovoltaic Efficiency Modeling

• Benzothiazolinone acetamide analogs, including compounds with chlorophenyl groups, demonstrated good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells (DSSCs), highlighting their application in renewable energy technologies (Mary et al., 2020).

Enzyme Inhibition

• Synthesized derivatives of 1,3,4-oxadiazole-2yl showed activity against acetylcholinesterase, suggesting potential for therapeutic applications in treating diseases related to enzyme dysfunction (Rehman et al., 2013).

Antimicrobial and Antifungal Activities

• New pyrimidinone and oxazinone derivatives fused with thiophene rings were developed as antimicrobial agents. These compounds exhibited good antibacterial and antifungal activities, comparable to streptomycin and fusidic acid used as reference drugs, indicating their utility in combating microbial infections (Hossan et al., 2012).